[4-(2,3-Dimethoxy-benzyl)-piperazin-1-yl]-thiophen-2-yl-methanone

• Molecular Formula: C18H22N2O3S
• Molecular Weight: 346.4 g/mol
• IUPAC Name: [4-[(2,3-dimethoxyphenyl)methyl]piperazin-1-yl]-thiophen-2-ylmethanone
• InChI: InChI=1S/C18H22N2O3S/c1-22-15-6-3-5-14(17(15)23-2)13-19-8-10-20(11-9-19)18(21)16-7-4-12-24-16/h3-7,12H,8-11,13H2,1-2H3
• InChI Key: LQJJUXXQTJGLEL-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1OC)CN2CCN(CC2)C(=O)C3=CC=CS3

Description

[4-(2,3-Dimethoxy-benzyl)-piperazin-1-yl]-thiophen-2-yl-methanone, also known as DTBM, is a chemical compound that has been studied for its potential applications in scientific research. It is a small molecule that has been synthesized using various methods and has been shown to have potential as a tool for studying biological systems.

Mechanism of Action

The mechanism of action of [4-(2,3-Dimethoxy-benzyl)-piperazin-1-yl]-thiophen-2-yl-methanone is not fully understood. However, it is believed to work by binding to specific target molecules and modulating their activity. [4-(2,3-Dimethoxy-benzyl)-piperazin-1-yl]-thiophen-2-yl-methanone has been shown to interact with various proteins and enzymes, including voltage-gated ion channels, G protein-coupled receptors, and phosphodiesterases. It is thought that [4-(2,3-Dimethoxy-benzyl)-piperazin-1-yl]-thiophen-2-yl-methanone may act as an allosteric modulator, changing the conformation of the target molecule and altering its activity.
Biochemical and Physiological Effects:
[4-(2,3-Dimethoxy-benzyl)-piperazin-1-yl]-thiophen-2-yl-methanone has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate the activity of various ion channels, including voltage-gated potassium channels and calcium channels. [4-(2,3-Dimethoxy-benzyl)-piperazin-1-yl]-thiophen-2-yl-methanone has also been shown to modulate the activity of phosphodiesterases, enzymes that are involved in the regulation of cyclic nucleotide signaling pathways. In addition, [4-(2,3-Dimethoxy-benzyl)-piperazin-1-yl]-thiophen-2-yl-methanone has been shown to have anti-inflammatory effects and may have potential as a therapeutic agent for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

[4-(2,3-Dimethoxy-benzyl)-piperazin-1-yl]-thiophen-2-yl-methanone has several advantages as a tool for scientific research. It is a small molecule that can be easily synthesized and modified, making it a versatile tool for studying biological systems. [4-(2,3-Dimethoxy-benzyl)-piperazin-1-yl]-thiophen-2-yl-methanone also has unique chemical properties that make it a valuable tool for imaging biological systems. However, there are also limitations to the use of [4-(2,3-Dimethoxy-benzyl)-piperazin-1-yl]-thiophen-2-yl-methanone in lab experiments. Its mechanism of action is not fully understood, and its effects on biological systems may be complex and difficult to interpret. In addition, the synthesis of [4-(2,3-Dimethoxy-benzyl)-piperazin-1-yl]-thiophen-2-yl-methanone is a complex process that requires specialized equipment and expertise.

Future Directions

There are many potential future directions for the use of [4-(2,3-Dimethoxy-benzyl)-piperazin-1-yl]-thiophen-2-yl-methanone in scientific research. One area of interest is the development of new fluorescent probes for imaging biological systems. [4-(2,3-Dimethoxy-benzyl)-piperazin-1-yl]-thiophen-2-yl-methanone has unique chemical properties that make it a valuable tool for this application. Another area of interest is the development of new therapeutic agents for the treatment of inflammatory diseases. [4-(2,3-Dimethoxy-benzyl)-piperazin-1-yl]-thiophen-2-yl-methanone has been shown to have anti-inflammatory effects, and further research may lead to the development of new drugs based on this compound. Finally, the mechanism of action of [4-(2,3-Dimethoxy-benzyl)-piperazin-1-yl]-thiophen-2-yl-methanone is not fully understood, and further research may lead to new insights into the structure and function of biological systems.

Synthesis Methods

[4-(2,3-Dimethoxy-benzyl)-piperazin-1-yl]-thiophen-2-yl-methanone can be synthesized using a variety of methods, including the reaction of 2-chlorothiophene with 4-(2,3-dimethoxybenzyl)piperazine in the presence of a base such as potassium carbonate. Other methods involve the use of different starting materials and reagents. The synthesis of [4-(2,3-Dimethoxy-benzyl)-piperazin-1-yl]-thiophen-2-yl-methanone is a complex process that requires careful attention to detail and the use of specialized equipment.

Scientific Research Applications

[4-(2,3-Dimethoxy-benzyl)-piperazin-1-yl]-thiophen-2-yl-methanone has been used in scientific research as a tool for studying biological systems. It has been shown to have potential as a modulator of various cellular processes, including ion channels, G protein-coupled receptors, and enzymes. [4-(2,3-Dimethoxy-benzyl)-piperazin-1-yl]-thiophen-2-yl-methanone has also been used as a fluorescent probe for imaging biological systems. Its unique chemical properties make it a valuable tool for studying the structure and function of biological systems.